Docusate calcium
Docusate calcium
Docusate Calcium is the calcium salt of docusate, a dioctyl salt and an emollient laxative with stool-softening activity. Docusate decreases surface tension and emulsification of fecal matter and allows water to penetrate and mix with stool. As a result, it softens the stool.
All-purpose surfactant, wetting agent, and solubilizer used in the drug, cosmetics, and food industries. It has also been used in laxatives and as cerumenolytics. It is usually administered as either the calcium, potassium, or sodium salt.
See also: Docusate (has active moiety).
All-purpose surfactant, wetting agent, and solubilizer used in the drug, cosmetics, and food industries. It has also been used in laxatives and as cerumenolytics. It is usually administered as either the calcium, potassium, or sodium salt.
See also: Docusate (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
128-49-4
VCID:
VC21129771
InChI:
InChI=1S/C20H38O7S.Ca/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25);
SMILES:
CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].[Ca+2]
Molecular Formula:
C20H38CaO7S
Molecular Weight:
462.7 g/mol
Docusate calcium
CAS No.: 128-49-4
Cat. No.: VC21129771
Molecular Formula: C20H38CaO7S
Molecular Weight: 462.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Docusate Calcium is the calcium salt of docusate, a dioctyl salt and an emollient laxative with stool-softening activity. Docusate decreases surface tension and emulsification of fecal matter and allows water to penetrate and mix with stool. As a result, it softens the stool. All-purpose surfactant, wetting agent, and solubilizer used in the drug, cosmetics, and food industries. It has also been used in laxatives and as cerumenolytics. It is usually administered as either the calcium, potassium, or sodium salt. See also: Docusate (has active moiety). |
|---|---|
| CAS No. | 128-49-4 |
| Molecular Formula | C20H38CaO7S |
| Molecular Weight | 462.7 g/mol |
| IUPAC Name | calcium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonate |
| Standard InChI | InChI=1S/C20H38O7S.Ca/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25); |
| Standard InChI Key | ANVYQRLTCVRYMF-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].[Ca+2] |
| Canonical SMILES | CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)O.[Ca] |
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